Cas no 2238-53-1 (9H-Purin-2-amine,9-methyl-6-(methylthio)-)

9H-Purin-2-amine,9-methyl-6-(methylthio)- structure
2238-53-1 structure
Product Name:9H-Purin-2-amine,9-methyl-6-(methylthio)-
CAS No:2238-53-1
MF:C7H9N5S
MW:195.244858503342
CID:262481
PubChem ID:235448
Update Time:2025-04-19

9H-Purin-2-amine,9-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-2-amine,9-methyl-6-(methylthio)-
    • 9-methyl-6-methylsulfanylpurin-2-amine
    • 2-Amino-9-methyl-6-methylmercapto-purin
    • 2-amino-9-methyl-6-methylthio-9H-purine
    • 9-Methyl-2-amino-6-methylmercapto-9H-purin
    • 9-methyl-6-(methylsulfanyl)-9h-purin-2-amine
    • 9-methyl-6-methylsulfanyl-9H-purin-2-ylamine
    • 9-Methyl-6-methylthio-guanin
    • AC1L5UET
    • AC1Q4XZT
    • AG-K-81175
    • AR-1H5878
    • CTK4E9359
    • NSC36833
    • 9-Methyl-6-(methylthio)-9H-purin-2-amine
    • NSC-36833
    • DTXSID10284339
    • 2238-53-1
    • SCHEMBL14566583
    • Inchi: 1S/C7H9N5S/c1-12-3-9-4-5(12)10-7(8)11-6(4)13-2/h3H,1-2H3,(H2,8,10,11)
    • InChI Key: JSZRTOHSZPQKJZ-UHFFFAOYSA-N
    • SMILES: S(C)C1=C2C(=NC(N)=N1)N(C)C=N2

Computed Properties

  • Exact Mass: 195.05807
  • Monoisotopic Mass: 195.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • Density: 1.59
  • Boiling Point: 482°Cat760mmHg
  • Flash Point: 245.3°C
  • Refractive Index: 1.794
  • PSA: 69.62
  • LogP: 1.24860
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